Ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H21N3O7S2/c1-4-30-18(24)11-23-15-8-6-13(32(21,26)27)10-17(15)31-20(23)22-19(25)14-7-5-12(28-2)9-16(14)29-3/h5-10H,4,11H2,1-3H3,(H2,21,26,27)
• InChI Key: JBOUTMZGORLEIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H21N3O7S2
• Molecular Weight: 479.5 g/mol

Description

Ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a synthetic compound that has gained attention due to its potential applications in scientific research. This compound is a benzothiazole derivative that has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : A novel series of compounds including Ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate were synthesized via multi-component reactions. The processes involved refluxing in solvents like acetone for several hours, yielding good results. The structures of the new compounds were confirmed using various spectroscopic methods (Nassiri & Milani, 2020).

• Compound Variations and Reactions : Interactions of Ethyl 2-(benzo[d]thazol-2-yl)acetate with different derivatives led to the formation of several novel compounds. The reaction conditions and the reactants used determined the specific derivative produced. These newly synthesized compounds were characterized by their elemental analysis and spectroscopic data (Mohamed, 2014).

Biological and Pharmacological Activities

• Anticancer Potential : A number of Benzothiazole (BT) derivatives have shown promise as anticancer agents. These compounds, including Ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate derivatives, have been synthesized and evaluated for their anticancer activity. Various substitutions on the BT scaffold have been found to modulate the antitumor property, indicating the versatility of these compounds in medicinal chemistry (Osmaniye et al., 2018).

• Antimicrobial and Other Biological Activities : The synthesized compounds have also been evaluated for various biological activities including antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. The structural features of these compounds, especially the presence of different functional groups, contribute significantly to their biological efficacy (Patel et al., 2009).

• Antibacterial and Antifungal Activities : Some derivatives of Ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate have been screened for their antibacterial and antifungal activities. The compounds showed varying degrees of activity against different strains of bacteria and fungi, indicating their potential as antimicrobial agents (Chavan & Pai, 2007).

• Fluorescence Studies : Compounds derived from Ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate have been studied for their fluorescence properties. The fluorescence efficiency and emission wavelength were found to be influenced by specific substitutions on the compound's structure, with some compounds emitting blue light in the region between 450 to 495 nm. These findings are significant for applications in fluorescence microscopy and other fields where specific light emission is crucial (Mahadevan et al., 2014).